N-[3-(3,4-dimethoxyphenyl)-4-oxo-4H-thiochromen-2-yl]thiophene-2-carboxamide

• IUPAC Name: N-[3-(3,4-dimethoxyphenyl)-4-oxothiochromen-2-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C22H17NO4S2/c1-26-15-10-9-13(12-16(15)27-2)19-20(24)14-6-3-4-7-17(14)29-22(19)23-21(25)18-8-5-11-28-18/h3-12H,1-2H3,(H,23,25)
• InChI Key: FRADLEDKLFNTBS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=C(SC3=CC=CC=C3C2=O)NC(=O)C4=CC=CS4)OC
• Molecular Formula: C22H17NO4S2
• Molecular Weight: 423.5 g/mol
• CAS No.: 883965-83-1

Description

N-[3-(3,4-dimethoxyphenyl)-4-oxo-4H-thiochromen-2-yl]thiophene-2-carboxamide, also known as DMTT, is a synthetic compound that belongs to the class of thiochromene derivatives. DMTT has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Synthesis and Structural Analysis

One study involved the synthesis of 5-(3,4-Dimethoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carboxamide, a compound related to N-[3-(3,4-dimethoxyphenyl)-4-oxo-4H-thiochromen-2-yl]thiophene-2-carboxamide. This research focused on the crystal structure determination via single crystal X-ray diffraction studies, highlighting the compound's crystallization in the triclinic crystal system and its stabilization by hydrogen bond interactions (Prabhuswamy et al., 2016).

Antimicrobial Evaluation

Another study synthesized a series of compounds, including 3-(5-(2-oxido)-(4-substituted phenoxy)-benzo[d]dioxaphosphole-tetrazol-thiophene-2-carboxamides, through a multi-step process involving this compound derivatives. These compounds were subjected to antimicrobial evaluation, demonstrating the potential for applications in battling microbial resistance (Talupur et al., 2021).

Material Science Applications

Research into the synthesis of new thiophene derivatives, including those related to this compound, has shown applications in material science, particularly as photostabilizers for rigid poly(vinyl chloride). This demonstrates the compound's utility in enhancing the durability of PVC materials against photodegradation, showcasing a novel application outside of biomedical research (Balakit et al., 2015).

Chemical Behavior and Interaction Studies

A study on the quenching of fluorescence of a carboxamide derivative by aniline and carbon tetrachloride in various organic solvents provides insight into the chemical behavior and interaction potential of this compound related compounds. This research helps understand the photophysical properties and the dynamic quenching mechanisms, which are crucial for applications in chemical sensing and molecular electronics (Patil et al., 2013).